![molecular formula C19H28ClN5O4 B562410 Alfuzosin-d3 Hydrochloride CAS No. 1216383-97-9](/img/structure/B562410.png)
Alfuzosin-d3 Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Alfuzosin-d3 Hydrochloride is a synthetic compound derived from the active ingredient of the drug Alfuzosin. It is an alpha-1-adrenergic receptor antagonist that is primarily used to treat benign prostatic hyperplasia (BPH). Alfuzosin-d3 Hydrochloride is a labeled compound that is used in scientific research to study the pharmacological effects of this drug in vivo and in vitro.
Scientific Research Applications
Formulation Development
Researchers have developed various formulations of Alfuzosin Hydrochloride to enhance its therapeutic efficacy and patient compliance. For instance, controlled-release floating matrix tablets have been formulated using hydroxypropyl methylcellulose and other polymers to sustain drug release over 12 hours, demonstrating the potential for once-daily dosing (Rudraswamy-Math & Gupta, 2015). Similarly, transdermal films have been evaluated for their physicochemical properties and in vitro skin permeation, indicating an alternative route for Alfuzosin administration with controlled release characteristics (Pattnaik et al., 2009).
Analytical Methods
Various analytical techniques have been developed for the quantification and quality control of Alfuzosin Hydrochloride in pharmaceutical preparations. Voltammetric analysis in different mediums such as human serum and simulated gastric juice has been established, providing a basis for simple, rapid, and sensitive determination of the drug (Uslu, 2002). Additionally, potentiometric sensors have been constructed for the fast screening of Alfuzosin in various matrices, showcasing the method's suitability for high-throughput determination and quality control assessment (Gupta et al., 2007).
Drug Delivery Systems
Innovative drug delivery systems for Alfuzosin Hydrochloride have been explored to improve bioavailability and therapeutic outcomes. Multiparticulate drug delivery systems, such as sustained-release floating pellets, have been optimized to enhance the drug's absorption profile, particularly for drugs with a narrow absorption window like Alfuzosin (Pagariya & Patil, 2013). Additionally, the development of hydrogel-based transdermal patches has been investigated, offering a non-oral alternative to reduce systemic side effects and maintain constant drug levels (Nair et al., 2012).
properties
IUPAC Name |
N-[3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-(trideuteriomethyl)amino]propyl]oxolane-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N5O4.ClH/c1-24(8-5-7-21-18(25)14-6-4-9-28-14)19-22-13-11-16(27-3)15(26-2)10-12(13)17(20)23-19;/h10-11,14H,4-9H2,1-3H3,(H,21,25)(H2,20,22,23);1H/i1D3; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTNKWDJILNVLGX-NIIDSAIPSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCNC(=O)C1CCCO1)C2=NC3=CC(=C(C=C3C(=N2)N)OC)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(CCCNC(=O)C1CCCO1)C2=NC3=CC(=C(C=C3C(=N2)N)OC)OC.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28ClN5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Alfuzosin-d3 Hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.